Cas no 5176-21-6 (1-Azabicyclo[2.2.2]octane-3-carboxaldehyde)
5176-21-6 structure
Product Name:1-Azabicyclo[2.2.2]octane-3-carboxaldehyde
CAS No:5176-21-6
MF:C8H13NO
MW:139.194922208786
CID:336268
PubChem ID:10997109
Update Time:2025-04-19
1-Azabicyclo[2.2.2]octane-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[2.2.2]octane-3-carboxaldehyde
- 1-azabicyclo[2.2.2]octane-3-carbaldehyde
- quinuclidine-3-carbaldehyde
- 3-formylquinuclidine
- AKOS005287361
- 3-formyl quinuclidine
- (+/-) 3-Formyl-1-azabicyclo[2.2.2]octane
- HMLQKWGSQOBMRL-UHFFFAOYSA-N
- SCHEMBL189441
- 5176-21-6
- DTXSID00451154
-
- Inchi: 1S/C8H13NO/c10-6-8-5-9-3-1-7(8)2-4-9/h6-8H,1-5H2
- InChI Key: HMLQKWGSQOBMRL-UHFFFAOYSA-N
- SMILES: O=CC1CN2CCC1CC2
Computed Properties
- Exact Mass: 139.10000
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 0.46500
1-Azabicyclo[2.2.2]octane-3-carboxaldehyde Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Azabicyclo[2.2.2]octane-3-carboxaldehyde Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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